[4-(5-Chlorothiophen-2-yl)sulfonylpiperazin-1-yl]-(1-methylpyrrol-3-yl)methanone

• IUPAC Name: [4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl]-(1-methylpyrrol-3-yl)methanone
• InChI: InChI=1S/C14H16ClN3O3S2/c1-16-5-4-11(10-16)14(19)17-6-8-18(9-7-17)23(20,21)13-3-2-12(15)22-13/h2-5,10H,6-9H2,1H3
• InChI Key: RJYBNJFIKTYJSL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=C1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C14H16ClN3O3S2
• Molecular Weight: 373.9 g/mol

Description

[4-(5-Chlorothiophen-2-yl)sulfonylpiperazin-1-yl]-(1-methylpyrrol-3-yl)methanone is a complex organic compound that features a combination of a piperazine ring, a thiophene ring, and a pyrrole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(5-Chlorothiophen-2-yl)sulfonylpiperazin-1-yl]-(1-methylpyrrol-3-yl)methanone typically involves multiple steps, starting with the preparation of the individual ring systems followed by their coupling. Common synthetic routes include:

Preparation of 5-Chlorothiophene-2-sulfonyl chloride: This can be achieved by chlorination of thiophene-2-sulfonyl chloride using thionyl chloride.

Synthesis of Piperazine Derivative: The piperazine ring can be functionalized with the sulfonyl chloride group to form 4-(5-Chlorothiophen-2-yl)sulfonylpiperazine.

Coupling with 1-Methylpyrrole-3-carboxylic acid: The final step involves coupling the piperazine derivative with 1-methylpyrrole-3-carboxylic acid using a coupling agent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and scaling up the reactions to industrial volumes.

Chemical Reactions Analysis

Types of Reactions

[4-(5-Chlorothiophen-2-yl)sulfonylpiperazin-1-yl]-(1-methylpyrrol-3-yl)methanone can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: Halogen atoms on the thiophene ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or chemical reduction using tin(II) chloride.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the thiophene ring.

Scientific Research Applications

[4-(5-Chlorothiophen-2-yl)sulfonylpiperazin-1-yl]-(1-methylpyrrol-3-yl)methanone has several scientific research applications:

Medicinal Chemistry: It can be used as a scaffold for the development of new pharmaceuticals, particularly those targeting neurological disorders.

Materials Science: The compound’s unique structure makes it a candidate for use in organic electronics and as a building block for advanced materials.

Biological Research: It can be used to study the interactions of complex organic molecules with biological systems, potentially leading to new insights into cellular processes.

Mechanism of Action

The mechanism of action of [4-(5-Chlorothiophen-2-yl)sulfonylpiperazin-1-yl]-(1-methylpyrrol-3-yl)methanone involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets would depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

2-tert-Butyl-6-(5-chloro-2H-benzotriazol-2-yl)-4-methylphenol: This compound also contains a chlorinated aromatic ring and is used as a UV absorber.

2-Methyltetrahydrofuran: While structurally different, it is used as a solvent in similar types of chemical reactions.